Cas no 2114275-47-5 (Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate)

Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate is a heterocyclic ester compound featuring a 1,2,4-oxadiazole core substituted with a 1-methylcyclobutyl group at the 5-position and an ethyl carboxylate moiety at the 3-position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The 1,2,4-oxadiazole ring contributes to its potential as a bioisostere for amides or esters, enhancing binding affinity in drug design. The 1-methylcyclobutyl substituent may influence steric and electronic properties, offering tunability for target-specific applications. Its synthetic versatility and structural features make it suitable for developing novel bioactive molecules.

Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate structure

2114275-47-5 structure

Product Name:Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate

CAS No:2114275-47-5

MF:C₁₀H₁₄N₂O₃

MW:210.229762554169

CID:5769287

PubChem ID:165956763

Update Time:2025-05-28

Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-1120227
- 2114275-47-5
- ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate
- Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate
- Inchi： 1S/C10H14N2O3/c1-3-14-8(13)7-11-9(15-12-7)10(2)5-4-6-10/h3-6H2,1-2H3
- InChI Key： KHCITHXMHDDCAF-UHFFFAOYSA-N
- SMILES： O1C(C2(C)CCC2)=NC(C(=O)OCC)=N1

Computed Properties

Exact Mass: 210.10044231g/mol
Monoisotopic Mass: 210.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 65.2Å²

Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1120227-0.05g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1120227-0.1g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1120227-0.25g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1120227-0.5g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1120227-1.0g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5		1g	$1414.0	2023-05-23
Enamine	EN300-1120227-2.5g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1120227-5.0g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5		5g	$4102.0	2023-05-23
Enamine	EN300-1120227-10.0g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5		10g	$6082.0	2023-05-23
Enamine	EN300-1120227-1g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1120227-5g	ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate	2114275-47-5	95%	5g	$3065.0	2023-10-27